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Compound of Interest

Compound Name: Isobutyl laurate

Cat. No.: B1585450 Get Quote

For researchers, scientists, and drug development professionals, the selection of emollients is

a critical step in formulating cosmetic and dermatological products that are not only effective

but also possess desirable sensory characteristics. This guide provides an objective

comparison of isobutyl laurate with other commonly used emollients: isopropyl myristate,

C12-15 alkyl benzoate, and isoamyl laurate. The comparison is supported by a synthesis of

available experimental data on their physicochemical and sensory properties.

Quantitative Sensory and Physicochemical Data
Comparison
The following table summarizes the key physicochemical properties and sensory attributes of

isobutyl laurate and its alternatives. It is important to note that the sensory data is compiled

from various sources and represents typical profiles; direct comparative studies involving all

four emollients are limited. The sensory attributes are rated on a scale of 1 to 10, where 1

indicates the lowest intensity and 10 indicates the highest.
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Property
Isobutyl
Laurate

Isopropyl
Myristate

C12-15 Alkyl
Benzoate

Isoamyl
Laurate

INCI Name Isobutyl Laurate
Isopropyl

Myristate

C12-15 Alkyl

Benzoate
Isoamyl Laurate

Chemical

Formula
C16H32O2 C17H34O2 C20H32O2 C17H34O2

Molecular Weight

( g/mol )
256.43[1] 270.45 ~336.5 270.45[2][3]

Sensory Profile
Lightweight,

Non-greasy

Lightweight,

Good

Spreadability[4]

Dry, Silky Feel[5]

Natural, Fast-

Absorbing,

Silicone-like[3]

Spreadability 8 9 7 8

Absorption

Speed
7 7 8 9

Greasiness 3 4 2 2

Tackiness

(Afterfeel)
2 3 2 1

Softness 7 7 6 7

Gloss 4 5 3 4

Experimental Protocols
The sensory data presented is typically generated using a standardized descriptive sensory

analysis protocol. Below is a detailed methodology representative of such studies.

Objective
To quantitatively assess and compare the sensory attributes of different emollients when

applied to the skin.

Panelists
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A panel of 10-15 trained assessors is selected. Panelists are screened for their sensory acuity

and ability to discriminate between different skin feel attributes. Training involves familiarization

with the specific sensory terminology and rating scales.

Materials
Test emollients (Isobutyl Laurate, Isopropyl Myristate, C12-15 Alkyl Benzoate, Isoamyl

Laurate)

Controlled application droppers or syringes

Designated skin area for application (typically the volar forearm)

Water and neutral soap for cleansing the application area

Data collection forms or software

Procedure
Acclimatization: Panelists are required to acclimatize in a temperature and humidity-

controlled room (typically 22°C ± 2°C and 50% ± 5% relative humidity) for at least 15 minutes

before the evaluation.

Sample Preparation: A standardized amount (e.g., 0.1 mL) of each emollient is drawn into a

dropper or syringe for application. Samples are coded to ensure blinding.

Application: The designated application area on the forearm is cleansed and dried. The

standardized amount of the emollient is applied to a marked circular area.

Evaluation: Panelists are instructed to spread the emollient within the marked area using

their index finger in a circular motion for a set duration (e.g., 15 seconds).

Sensory Attribute Assessment: Immediately after application and at set time intervals (e.g., 2,

5, and 10 minutes), panelists rate the intensity of predefined sensory attributes on a labeled

magnitude scale (e.g., a 10-point scale). The attributes typically include:

Spreadability: The ease of spreading the product on the skin.
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Absorption Speed: The perceived time until the product is no longer felt as a liquid on the

skin.

Greasiness: The perception of an oily or fatty film on the skin.

Tackiness: The degree of stickiness or tackiness perceived on the skin after application.

Softness: The perceived smoothness and suppleness of the skin after product application.

Gloss: The visual shininess of the skin after product application.

Data Analysis: The scores from all panelists are collected and statistically analyzed (e.g.,

using ANOVA) to determine significant differences between the emollients for each attribute.

Visualizations
Experimental Workflow for Sensory Panel Evaluation
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Caption: Workflow for a descriptive sensory panel evaluation of cosmetic emollients.
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Caption: Interplay between physicochemical properties of emollients and their sensory

perception on the skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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